Cas no 2246677-65-4 ((4-(Pivalamidomethyl)phenyl)boronic acid)

• Product Name: (4-(Pivalamidomethyl)phenyl)boronic acid
• CAS No: 2246677-65-4
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD32661461
• CID: 4786389
• PubChem ID: 145875236
• Update Time: 2025-10-28

(4-(Pivalamidomethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(pivalamidomethyl)phenyl)boronic acid
• AS-78006
• 2246677-65-4
• [4-[(2,2-dimethylpropanoylamino)methyl]phenyl]boronic acid
• D94207
• (4-(Pivalamidomethyl)phenyl)boronic acid

• MDL： MFCD32661461
• Inchi： 1S/C12H18BNO3/c1-12(2,3)11(15)14-8-9-4-6-10(7-5-9)13(16)17/h4-7,16-17H,8H2,1-3H3,(H,14,15)
• InChI Key： HVIZUIXDBWXCTM-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 235.1379736g/mol
• Monoisotopic Mass: 235.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on (4-(Pivalamidomethyl)phenyl)boronic acid

Introduction to (4-(Pivalamidomethyl)phenyl)boronic Acid (CAS No. 2246677-65-4)

(4-(Pivalamidomethyl)phenyl)boronic acid, identified by the CAS number 2246677-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of boronic acids, which are well-known for their versatile applications in synthetic chemistry, particularly in the area of Suzuki-Miyaura cross-coupling reactions. The unique structural features of (4-(Pivalamidomethyl)phenyl)boronic acid make it a valuable intermediate in the development of various bioactive molecules.

The< strong>pivalamidomethyl substituent in the molecule imparts specific steric and electronic properties that can influence its reactivity and compatibility with other molecular entities. This feature is particularly useful in medicinal chemistry, where precise control over molecular interactions is crucial for designing drugs with enhanced efficacy and reduced side effects. Boronic acids, in general, have been extensively studied for their role in drug discovery due to their ability to form stable complexes with diols and other functional groups, facilitating the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for therapeutic applications. One of the most prominent areas of interest is in the field of anticancer agents. Boronic acids have been shown to exhibit inhibitory activity against various enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain boronic acid derivatives can target and inhibit kinases, which are critical enzymes in cancer signaling pathways. The< strong>4-(pivalamidomethyl)phenyl moiety in (4-(Pivalamidomethyl)phenyl)boronic acid may contribute to its potential as a lead compound or intermediate in the synthesis of such anticancer agents.

Another significant application of (4-(Pivalamidomethyl)phenyl)boronic acid lies in its use as a building block for the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, including protein degradation and signal transduction. Inhibiting specific proteases has been an effective strategy for treating diseases such as HIV, hepatitis C, and cancer. The boronic acid group in this compound can participate in covalent interactions with protease active sites, leading to the development of potent inhibitors. The< strong>pivalamidomethyl group may enhance the stability and bioavailability of these inhibitors, making them more suitable for therapeutic use.

The< strong>Suzuki-Miyaura cross-coupling reaction is a cornerstone reaction in organic synthesis that allows for the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides. This reaction has been widely used to construct complex organic molecules, including pharmaceuticals and agrochemicals. (4-(Pivalamidomethyl)phenyl)boronic acid serves as an excellent substrate for this reaction, enabling the synthesis of a wide range of biaryl compounds. These biaryl structures are prevalent in many biologically active molecules and have been shown to exhibit diverse pharmacological properties.

In addition to its applications in drug discovery, (4-(Pivalamidomethyl)phenyl)boronic acid has found utility in materials science. Boronic acids can form coordination complexes with metals, leading to the development of novel materials with unique properties. These materials have potential applications in catalysis, sensors, and electronic devices. The< strong>pivalamidomethyl group may influence the coordination chemistry of this compound, making it a versatile tool for designing metal-organic frameworks (MOFs) and other advanced materials.

The synthesis of (4-(Pivalamidomethyl)phenyl)boronic acid typically involves multi-step organic transformations starting from readily available precursors. The introduction of the boronic acid functionality is often achieved through lithiation followed by reaction with trialkyl borates or through direct borylation methods. The< strong>pivalamidomethyl group is typically introduced via nucleophilic substitution or condensation reactions. Recent advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it easier to produce this compound on a larger scale for research and industrial applications.

In conclusion, (4-(Pivalamidomethyl)phenyl)boronic acid (CAS No. 2246677-65-4) is a multifunctional compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, including anticancer agents and protease inhibitors. Additionally, its utility in cross-coupling reactions and material design underscores its importance as a chemical building block. As research continues to uncover new applications for boronic acids, compounds like (4-(Pivalamidomethyl)phenyl)boronic acid are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.